Cas no 1344273-47-7 (4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde)

4-(Pyridin-2-yl)-1,3-thiazole-2-carbaldehyde is a heterocyclic compound featuring a pyridine-thiazole scaffold with a reactive formyl group at the 2-position of the thiazole ring. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The pyridine and thiazole moieties contribute to its potential as a ligand in metal-catalyzed reactions, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for researchers developing bioactive molecules or functional materials.
4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde structure
1344273-47-7 structure
Product Name:4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde
CAS No:1344273-47-7
MF:C9H6N2OS
MW:190.221740245819
CID:6305856
PubChem ID:18623138
Update Time:2025-06-08

4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde
    • CS-0245495
    • EN300-3058170
    • AKOS012219341
    • 4-(Pyridin-2-yl)thiazole-2-carbaldehyde
    • 1344273-47-7
    • SCHEMBL7003563
    • Inchi: 1S/C9H6N2OS/c12-5-9-11-8(6-13-9)7-3-1-2-4-10-7/h1-6H
    • InChI Key: AIWWZCLZWAVWKW-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=NC(=C1)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 190.02008399g/mol
  • Monoisotopic Mass: 190.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.1Ų

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Additional information on 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde

Comprehensive Overview of 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1344273-47-7)

4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1344273-47-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and organic synthesis. This compound, characterized by its unique pyridine-thiazole hybrid structure, serves as a versatile building block for the development of novel pharmaceuticals, agrochemicals, and functional materials. Its aldehyde functional group offers a reactive site for further derivatization, making it a valuable intermediate in synthetic chemistry.

The growing interest in 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde is driven by its potential applications in drug discovery. Researchers are exploring its role as a precursor for kinase inhibitors, antimicrobial agents, and anticancer compounds. Recent studies highlight its efficacy in modulating biological pathways, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition. These properties align with current trends in precision medicine and personalized therapeutics, where small-molecule modulators are in high demand.

In material science, CAS No. 1344273-47-7 is investigated for its potential in designing organic electronic devices, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. Its conjugated system and electron-rich thiazole ring contribute to enhanced charge transport properties, a critical factor for next-generation optoelectronic materials. This aligns with the global push for sustainable energy solutions and advanced display technologies.

Synthetic accessibility is another key advantage of 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde. Modern green chemistry protocols, including catalytic cross-coupling and microwave-assisted synthesis, have been employed to optimize its production. These methods address the increasing demand for eco-friendly synthesis routes, a topic frequently searched in academic and industrial circles. The compound’s compatibility with high-throughput screening (HTS) further underscores its utility in drug discovery pipelines.

From a commercial perspective, CAS No. 1344273-47-7 is available through specialized chemical suppliers and custom synthesis providers. Its pricing and purity grades (e.g., >98% HPLC) are frequently queried by procurement professionals. Additionally, regulatory compliance, such as REACH and GMP standards, is a common concern among buyers, reflecting the compound’s integration into global supply chains.

In summary, 4-(pyridin-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1344273-47-7) exemplifies the convergence of chemistry and innovation. Its multifaceted applications—from biopharmaceuticals to smart materials—position it as a compound of enduring relevance. As research continues to unlock its potential, this molecule is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.

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